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Compound of Interest

Compound Name: Antipain (dihydrochloride)

Cat. No.: B8143648 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Antipain dihydrochloride is a reversible protease inhibitor of microbial origin, isolated from

various species of Actinomycetes.[1] It exhibits broad inhibitory activity against serine and

cysteine proteases, including trypsin, papain, and cathepsins A and B.[1][2] Its mechanism of

action involves the formation of a hemiacetal adduct between its aldehyde group and the active

site serine of the protease.[3][4] Due to its protective effects against proteolytic degradation,

Antipain is a crucial component in various experimental procedures, including protein extraction

and purification, cell culture, and in vivo studies.[5][6][7] This document provides detailed

protocols for the preparation, storage, and handling of Antipain dihydrochloride stock solutions.

Quantitative Data Summary
The following table summarizes the key quantitative data for Antipain dihydrochloride.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b8143648?utm_src=pdf-interest
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/248/324/a6191dat.pdf
https://www.sigmaaldrich.com/deepweb/assets/sigmaaldrich/product/documents/248/324/a6191dat.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1279463.htm
https://agscientific.com/products/inhibitors/additional-inhibitors/antipain-dihydrochloride-10-mg.html
https://www.cephamls.com/antipain-dihydrochloride/
https://www.sigmaaldrich.com/TW/zh/product/sigma/a6191
https://www.targetmol.com/compound/antipain%20dihydrochloride
https://www.medchemexpress.com/antipain.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8143648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C₂₇H₄₄N₁₀O₆ · 2HCl [3][8][9]

Molecular Weight 677.62 g/mol [3][6][8]

Appearance White to off-white solid/powder [4]

Solubility

   Water Up to 50 mg/mL [4][5]

   DMSO Up to 20 mg/mL [5]

   Methanol Up to 20 mg/mL [5]

   Ethanol Sparingly soluble [5]

Recommended Working

Concentration
1 - 100 µM (typically 50 µg/mL) [4]

Storage (Powder)
-20°C, protected from light and

moisture
[4]

Storage (Stock Solution) -20°C for up to 1 month [1][5]

Storage (Dilute/Working

Solution)
On ice for a single day [1][5]

Experimental Protocol: Preparation of a 10 mg/mL
Stock Solution
This protocol describes the preparation of a 10 mg/mL stock solution of Antipain

dihydrochloride in sterile, nuclease-free water.

Materials:

Antipain dihydrochloride powder

Sterile, nuclease-free water

Sterile microcentrifuge tubes
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Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Aseptic Technique: Perform all steps in a clean, designated workspace, such as a laminar

flow hood, to maintain sterility.

Weighing: Carefully weigh the desired amount of Antipain dihydrochloride powder. For

example, to prepare 1 mL of a 10 mg/mL stock solution, weigh 10 mg of the powder.

Solubilization:

Add the weighed Antipain dihydrochloride to a sterile microcentrifuge tube.

Using a calibrated micropipette, add the appropriate volume of sterile, nuclease-free water

to the tube. For a 10 mg/mL solution, add 1 mL of water to 10 mg of powder.

Gently vortex the tube until the powder is completely dissolved. The solution should be

clear to slightly hazy and yellow.[5][10]

Aliquoting:

Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge

tubes. This minimizes the number of freeze-thaw cycles, which can degrade the inhibitor.

[1]

Labeling and Storage:

Clearly label each aliquot with the name of the compound ("Antipain dihydrochloride"), the

concentration (10 mg/mL), the date of preparation, and your initials.

Store the aliquots at -20°C. The stock solution is stable for approximately one month when

stored at this temperature.[1][5]
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Note on Dilute Solutions: Dilute working solutions of Antipain are less stable and should be

kept on ice and used within the same day of preparation.[1][5] This is due to the terminal

aldehyde group, which is susceptible to oxidation and racemization.[1][5]

Diagrams

Workflow for Antipain Dihydrochloride Stock Solution Preparation
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Caption: Workflow for the preparation and storage of Antipain dihydrochloride stock solution.

Simplified Mechanism of Action of Antipain
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Caption: Simplified diagram of Antipain's inhibitory action on proteases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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